Cas no 1340106-36-6 (2-(3-methylthiophen-2-yl)propanenitrile)

• Product Name: 2-(3-methylthiophen-2-yl)propanenitrile
• CAS No: 1340106-36-6
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 5956470
• PubChem ID: 63992078
• Update Time: 2025-07-17

2-(3-methylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)propanenitrile
• EN300-1856732
• AKOS013308255
• 1340106-36-6

• Inchi： 1S/C8H9NS/c1-6-3-4-10-8(6)7(2)5-9/h3-4,7H,1-2H3
• InChI Key： GKHPQRKNTQVZFK-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C#N)C

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-methylthiophen-2-yl)propanenitrile

Recent Advances in the Study of 2-(3-Methylthiophen-2-yl)propanenitrile (CAS: 1340106-36-6) in Chemical Biology and Pharmaceutical Research

2-(3-Methylthiophen-2-yl)propanenitrile (CAS: 1340106-36-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This nitrile derivative, featuring a thiophene ring, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of 2-(3-methylthiophen-2-yl)propanenitrile is its incorporation into the synthesis of novel small-molecule inhibitors. Researchers have demonstrated its utility in the construction of heterocyclic scaffolds, which are often pivotal in drug design due to their ability to interact with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's nitrile group serves as a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its synthetic applications, 2-(3-methylthiophen-2-yl)propanenitrile has been investigated for its intrinsic biological properties. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, which could have implications for drug metabolism and toxicity. Further research is needed to elucidate its mechanism of action and potential off-target effects, but these findings underscore its relevance in pharmacokinetic studies.

The compound's stability and reactivity under physiological conditions have also been a subject of recent inquiry. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported on the hydrolysis kinetics of 2-(3-methylthiophen-2-yl)propanenitrile, revealing insights into its degradation pathways and potential metabolites. Such studies are critical for assessing its suitability as a drug candidate or intermediate, as they inform strategies to enhance its metabolic stability.

Looking ahead, the versatility of 2-(3-methylthiophen-2-yl)propanenitrile positions it as a valuable building block in the discovery of new therapeutic agents. Ongoing research aims to expand its applications in fragment-based drug design and combinatorial chemistry. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant compounds, addressing unmet medical needs in oncology, inflammation, and beyond.